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Compound of Interest

Compound Name: 2,4-Bis(2-methylphenoxy)aniline

Cat. No.: B1596624 Get Quote

Application Notes and Protocols for 2,4-Bis(2-
methylphenoxy)aniline
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential

applications of 2,4-Bis(2-methylphenoxy)aniline, a diaryl ether aniline derivative. The

information is intended to guide researchers in the preparation and utilization of this compound

in medicinal chemistry and materials science. Diaryl ether and aniline moieties are prevalent in

pharmacologically active compounds, making this a molecule of interest for further

investigation.[1]
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Property Value Source

CAS Number 73637-04-4 [2]

Molecular Formula C₂₀H₁₉NO₂ [1]

Molecular Weight 305.37 g/mol [1]

Synonyms

2,4-Bis(o-

methylphenoxy)aniline, 2,4-Di-

o-kresoxyanilin, Benzenamine,

2,4-bis(2-methylphenoxy)-

[1][2]

Boiling Point 417.8 °C at 760 mmHg

Appearance
Not available (likely an oil or

solid)

Proposed Synthesis Protocol
The synthesis of 2,4-Bis(2-methylphenoxy)aniline can be proposed as a two-step process,

beginning with a double Ullmann condensation to form the diaryl ether framework, followed by

the reduction of a nitro group to the desired aniline.

Step 1: Synthesis of 2,4-Bis(2-methylphenoxy)-1-
nitrobenzene via Ullmann Condensation
The Ullmann condensation is a classic method for the formation of diaryl ethers, typically

involving the reaction of an aryl halide with a phenol in the presence of a copper catalyst at

elevated temperatures.[3][4]

Reaction:

2,4-Dichloro-1-nitrobenzene + 2 x 2-Methylphenol --(Cu catalyst, Base)--> 2,4-Bis(2-

methylphenoxy)-1-nitrobenzene

Materials:

2,4-Dichloro-1-nitrobenzene
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2-Methylphenol (o-cresol)

Copper(I) iodide (CuI)

Potassium carbonate (K₂CO₃)

Pyridine (solvent)

Toluene (co-solvent)

Experimental Protocol:

To a flame-dried three-necked flask equipped with a reflux condenser and a magnetic stirrer,

add 2,4-dichloro-1-nitrobenzene (1.0 eq), 2-methylphenol (2.2 eq), and potassium carbonate

(2.5 eq).

Add copper(I) iodide (0.1 eq) to the flask.

Add pyridine and toluene as solvents.

Heat the reaction mixture to reflux (typically 130-150 °C) and maintain for 12-24 hours,

monitoring the reaction progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature.

Filter the mixture to remove inorganic salts and wash the residue with toluene.

Combine the organic filtrates and wash with 1 M HCl to remove pyridine, followed by a wash

with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain 2,4-Bis(2-

methylphenoxy)-1-nitrobenzene.
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Step 2: Reduction of 2,4-Bis(2-methylphenoxy)-1-
nitrobenzene to 2,4-Bis(2-methylphenoxy)aniline
The nitro group of the intermediate is reduced to an amine to yield the final product. A common

method for this transformation is catalytic hydrogenation.

Reaction:

2,4-Bis(2-methylphenoxy)-1-nitrobenzene --(H₂, Pd/C)--> 2,4-Bis(2-methylphenoxy)aniline

Materials:

2,4-Bis(2-methylphenoxy)-1-nitrobenzene

Palladium on carbon (10% Pd/C)

Ethanol or Ethyl Acetate (solvent)

Hydrogen gas (H₂)

Experimental Protocol:

Dissolve 2,4-Bis(2-methylphenoxy)-1-nitrobenzene (1.0 eq) in ethanol or ethyl acetate in a

hydrogenation flask.

Carefully add 10% Pd/C catalyst (typically 5-10 mol% palladium).

Place the flask on a hydrogenation apparatus (e.g., Parr shaker).

Evacuate the flask and purge with hydrogen gas (repeat 3 times).

Pressurize the vessel with hydrogen gas (typically 50 psi) and shake at room temperature.

Monitor the reaction by TLC until the starting material is completely consumed.

Carefully vent the hydrogen and purge the flask with nitrogen.
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Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad

with the reaction solvent.

Concentrate the filtrate under reduced pressure to yield 2,4-Bis(2-methylphenoxy)aniline.

Further purification can be achieved by column chromatography if necessary.

Characterization Data (Hypothetical)
While specific spectroscopic data for 2,4-Bis(2-methylphenoxy)aniline is not readily available

in the searched literature, the following table outlines the expected characterization data based

on its structure.

Technique Expected Data

¹H NMR

Aromatic protons (multiple signals in the range

of 6.5-7.5 ppm), Amine protons (a broad singlet,

chemical shift can vary), Methyl protons (two

singlets around 2.2-2.4 ppm).

¹³C NMR

Aromatic carbons (multiple signals in the range

of 110-160 ppm), Methyl carbons (signals

around 15-20 ppm).

IR (Infrared)

N-H stretching (two bands in the region of 3300-

3500 cm⁻¹ for the primary amine), C-O-C

stretching (around 1200-1250 cm⁻¹ for the diaryl

ether), C-H aromatic and aliphatic stretching.

Mass Spec (MS) Molecular ion peak (M⁺) at m/z = 305.14.

Potential Applications in Research and Drug
Development
Aniline and diaryl ether motifs are important pharmacophores in drug discovery. While no

specific biological activity has been reported for 2,4-Bis(2-methylphenoxy)aniline, its

structural features suggest potential areas of investigation:
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Scaffold for Kinase Inhibitors: The diaryl ether linkage is a common feature in many kinase

inhibitors. This compound could serve as a starting point for the synthesis of novel inhibitors.

Antimicrobial Agents: Substituted anilines and diaryl ethers have been explored for their

antibacterial and antifungal properties.

Materials Science: The rigid, aromatic structure could be of interest in the development of

new organic electronic materials.
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Synthesis Workflow
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Caption: Proposed two-step synthesis of 2,4-Bis(2-methylphenoxy)aniline.
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Potential Research Applications

2,4-Bis(2-methylphenoxy)aniline
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Caption: Potential research pathways for 2,4-Bis(2-methylphenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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